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CAS No.: 3396-11-0

Cat. No.: B1353113

Get Quote

Executive Summary
Cesium acetate (CsOAc) has evolved from a niche reagent to a critical tool in modern organic

synthesis, particularly in the pharmaceutical sector. Its utility is driven by the "Cesium Effect," a

phenomenon arising from the large ionic radius of cesium (

), which results in weak cation-anion interactions and high solubility in organic solvents (e.g.,
DMF, Toluene) compared to sodium or potassium analogues.

This guide details two primary applications where CsOAc outperforms other acetates:

Stereochemical Inversion: The highly efficient

displacement of secondary halides/sulfonates to invert stereocenters.

C-H Activation: Its role as a soluble carboxylate source facilitating Concerted Metallation-

Deprotonation (CMD) pathways in Palladium and Ruthenium catalysis.

Core Application I: Stereochemical Inversion ( )
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The Mechanism: "Naked" Anion Reactivity
The inversion of secondary alcohols is a pivotal transformation in natural product synthesis.

While the Mitsunobu reaction is a common standard, it generates difficult-to-remove phosphine

oxide byproducts. The "Torisawa Protocol" uses CsOAc to displace a leaving group

(Mesylate/Tosylate) with clean inversion.

Because the Cs-O bond is weaker and more polarized than K-O or Na-O, the acetate anion

behaves as a "naked" nucleophile in polar aprotic solvents. This reduces ion pairing,

significantly lowering the activation energy for the backside attack (

).

Visualization: Inversion Pathway
The following diagram illustrates the displacement of a mesylate by CsOAc, emphasizing the

transition state geometry.

Fig 1. Stereoselective SN2 displacement of a mesylate by Cesium Acetate.
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Experimental Protocol: Inversion of Secondary Alcohols
Objective: Convert a chiral secondary alcohol (R-isomer) to its inverted acetate (S-isomer).

Reagents:

Starting Material: Secondary Mesylate (1.0 equiv)

Reagent: Cesium Acetate (3.0 – 5.0 equiv)

Solvent: Anhydrous DMF (0.2 M concentration)
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Additive: 18-crown-6 (0.1 equiv) – Optional, enhances rate but often unnecessary with Cs.

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve

the secondary mesylate (1.0 mmol) in anhydrous DMF (5.0 mL) under an Argon atmosphere.

Addition: Add Cesium Acetate (575 mg, 3.0 mmol) in a single portion. Note: CsOAc is

hygroscopic; weigh quickly or use a glovebox.

Reaction: Heat the mixture to 80–100°C. Monitor via TLC or LC-MS.

Insight: Reaction times vary from 4 to 24 hours depending on steric hindrance. If the

substrate is prone to elimination (E2), lower the temperature to 60°C and extend time.

Workup: Cool to room temperature. Dilute with Et2O or EtOAc and wash extensively with

water (3x) to remove DMF and excess Cs salts.

Purification: Dry organic layer over MgSO4, concentrate, and purify via flash column

chromatography.

Hydrolysis (Optional): To obtain the free inverted alcohol, treat the acetate with K2CO3 in

MeOH.

Core Application II: C-H Activation (CMD
Mechanism)
The Mechanism: Concerted Metallation-Deprotonation
In Pd-catalyzed C-H activation, a base is required to deprotonate the inert C-H bond. CsOAc is

unique because it acts as an intramolecular base. The acetate ligand coordinates to the

Palladium, and its basic oxygen atom abstracts the proton from the substrate simultaneously as

the Carbon-Palladium bond forms.

Why CsOAc?

Solubility: Unlike KOAc, CsOAc dissolves in non-polar solvents like Toluene, which are often

required for high-temperature C-H activation.
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pKa Balance: It is basic enough to assist deprotonation but not so basic (like Cs2CO3) that it

shuts down the catalytic cycle or decomposes sensitive functional groups.

Visualization: Catalytic Cycle
This diagram highlights the critical CMD step where CsOAc enables the C-H cleavage.

Fig 2. Pd-Catalyzed C-H Activation via Concerted Metallation-Deprotonation (CMD).
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Experimental Protocol: Pd-Catalyzed Ortho-Arylation
Objective: Functionalize a benzamide derivative via C-H activation using CsOAc.

Reagents:

Substrate: N-methoxybenzamide (1.0 equiv)

Coupling Partner: Aryl Iodide (1.5 equiv)

Catalyst: Pd(OAc)2 (5-10 mol%)

Base: Cesium Acetate (2.0 equiv)

Solvent: Toluene (anhydrous)

Step-by-Step Methodology:

Setup: Charge a screw-cap pressure vial with Pd(OAc)2 (11 mg, 0.05 mmol), Cesium
Acetate (384 mg, 2.0 mmol), and the benzamide substrate (1.0 mmol).

Solvent Addition: Add Toluene (3.0 mL) and the Aryl Iodide (1.5 mmol).

Degassing: Sparge the mixture with Argon for 5 minutes. Cap the vial tightly.

Heating: Heat the reaction block to 110°C for 12–18 hours.

Insight: The mixture will remain heterogeneous initially but CsOAc's partial solubility drives

the reaction. Vigorous stirring (1000 rpm) is essential.

Filtration: Cool to room temperature. Filter the mixture through a pad of Celite to remove

Palladium black and inorganic salts. Wash the pad with CH2Cl2.

Analysis: Concentrate the filtrate and analyze via 1H NMR for conversion. Purify via silica gel

chromatography.

Technical Data & Optimization
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The following table compares Cesium Acetate against common alternatives, highlighting why

it is the superior choice for these specific applications.

Property
Cesium
Acetate
(CsOAc)

Potassium
Acetate
(KOAc)

Sodium
Acetate
(NaOAc)

Impact on
Synthesis

Solubility (DMF) High (>1.0 M) Moderate Low

Critical for

homogeneous

kinetics in

.

Solubility

(Toluene)
Partial/Low Insoluble Insoluble

Enables non-

polar C-H

activation

protocols.

Hygroscopicity Very High High Moderate

Requires rapid

handling or

glovebox use.

Cation Radius 1.67 Å 1.38 Å 1.02 Å

Larger radius =

"Naked," more

reactive anion.

Melting Point ~194°C 292°C 324°C

Lower MP aids in

melt-phase

reactions.

Handling Precautions[1]
Storage: CsOAc is extremely hygroscopic.[1] It must be stored in a desiccator or glovebox.

Wet CsOAc will hydrolyze to acetic acid and CsOH, altering the pH and potentially ruining

base-sensitive reactions.

Drying: If the reagent has clumped, dry it under high vacuum (0.1 mmHg) at 100°C for 4

hours before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1353113/docs#application-note-cesium-acetate-
csoac-in-advanced-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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